Cas no 438610-20-9 (Ethanesulfonic acid (3-chloro-phenyl)-amide)

• Product Name: Ethanesulfonic acid (3-chloro-phenyl)-amide
• CAS No: 438610-20-9
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 3139952
• PubChem ID: 902977
• Update Time: 2025-05-22

Ethanesulfonic acid (3-chloro-phenyl)-amide Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid (3-chloro-phenyl)-amide
• Ethanesulfonicacid(3-chloro-phenyl)-amide
• 438610-20-9
• STK315397
• AK-968/11369421
• CS-0367784
• AKOS003959825
• N-(3-chlorophenyl)ethanesulfonamide
• SCHEMBL23541117
• N-(3-CHLOROPHENYL)-1-ETHANESULFONAMIDE

• Inchi： 1S/C8H10ClNO2S/c1-2-13(11,12)10-8-5-3-4-7(9)6-8/h3-6,10H,2H2,1H3
• InChI Key： NTXLENYVXWVHKY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NS(CC)(=O)=O

Computed Properties

• Exact Mass: 219.0120774Da
• Monoisotopic Mass: 219.0120774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.6Ų

Additional information on Ethanesulfonic acid (3-chloro-phenyl)-amide

Comprehensive Overview of Ethanesulfonic acid (3-chloro-phenyl)-amide (CAS No. 438610-20-9)

Ethanesulfonic acid (3-chloro-phenyl)-amide, identified by its CAS number 438610-20-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the class of sulfonamide derivatives, which are known for their diverse applications in medicinal chemistry and material science. The presence of the 3-chloro-phenyl moiety and the ethanesulfonic acid group makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for sulfonamide-based compounds has surged due to their role in developing novel therapeutics and agrochemicals. Researchers are particularly interested in Ethanesulfonic acid (3-chloro-phenyl)-amide for its potential as a building block in drug discovery. Its unique structure allows for modifications that can enhance bioavailability and target specificity, making it a valuable candidate for high-throughput screening and structure-activity relationship (SAR) studies.

One of the key trends in the chemical industry is the shift toward sustainable synthesis and green chemistry. Ethanesulfonic acid (3-chloro-phenyl)-amide aligns with this trend as researchers explore eco-friendly methods for its production. Techniques such as catalytic amidation and microwave-assisted synthesis are being investigated to reduce energy consumption and waste generation. These advancements address the growing consumer and regulatory focus on environmentally friendly chemicals.

The compound’s physicochemical properties, including solubility, stability, and reactivity, are critical for its applications. For instance, its moderate solubility in organic solvents makes it suitable for organic synthesis, while its stability under various pH conditions ensures its utility in formulation development. These characteristics are often highlighted in patent literature and academic publications, reflecting its industrial relevance.

Another area of interest is the compound’s potential role in precision agriculture. As the agrochemical industry seeks targeted pest control solutions, Ethanesulfonic acid (3-chloro-phenyl)-amide is being studied for its herbicidal and fungicidal properties. Its mode of action, which may involve interference with enzyme pathways in pests, could offer a more sustainable alternative to traditional broad-spectrum pesticides.

From a regulatory perspective, CAS No. 438610-20-9 is not classified as a hazardous substance under major global frameworks such as REACH or GHS. However, proper handling and storage are recommended to ensure safety in laboratory and industrial settings. This aligns with the broader industry emphasis on chemical safety and risk management.

In summary, Ethanesulfonic acid (3-chloro-phenyl)-amide (CAS No. 438610-20-9) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique structural features and adaptable chemistry. As research continues to uncover new uses and synthesis methods, this compound is poised to remain a focal point in innovative chemical development.